N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)cinnamamide

• IUPAC Name: (E)-N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C20H15F3N4O2S2/c21-20(22,23)14-8-4-5-9-15(14)24-17(29)12-30-19-27-26-18(31-19)25-16(28)11-10-13-6-2-1-3-7-13/h1-11H,12H2,(H,24,29)(H,25,26,28)/b11-10+
• InChI Key: BAJQEWBTLBYVTQ-ZHACJKMWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=CC=C3C(F)(F)F
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C20H15F3N4O2S2
• Molecular Weight: 464.5 g/mol

Description

N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)cinnamamide is a complex organic compound that features a thiadiazole ring, a trifluoromethyl group, and a cinnamamide moiety

Mechanism of Action

Target of Action

The primary target of this compound is DNA , specifically the minor groove of the DNA duplex . This interaction with DNA is significant as it can influence gene expression and cellular function.

Mode of Action

The compound demonstrates a strong binding affinity with double-helical DNA, particularly within the minor groove . This interaction results in the formation of a stable complex through static quenching . The compound’s ability to bind to the DNA minor groove can interfere with the normal functioning of DNA, potentially affecting gene expression and cellular processes.

Result of Action

The compound’s interaction with DNA can have significant molecular and cellular effects. By binding to the minor groove of DNA, it can potentially interfere with normal cellular processes such as gene expression and DNA replication . This could lead to changes in cellular function and potentially have therapeutic implications.

Action Environment

The environment can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect a compound’s stability and its ability to interact with its target. In the case of this compound, it was found to interact with calf thymus DNA at a physiological temperature of 37 °C . .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)cinnamamide typically involves multiple steps:

Formation of the Thiadiazole Ring: The thiadiazole ring can be synthesized by reacting thiosemicarbazide with carbon disulfide in the presence of a base, followed by cyclization.

Introduction of the Trifluoromethyl Group: The trifluoromethyl group is introduced via a nucleophilic substitution reaction using a trifluoromethylating agent.

Coupling with Cinnamamide: The final step involves coupling the thiadiazole derivative with cinnamamide under appropriate conditions, such as using a coupling reagent like N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and rigorous purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the thiadiazole ring.

Reduction: Reduction reactions can occur at the carbonyl group, converting it to an alcohol.

Substitution: The aromatic rings in the compound can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like halogens (for electrophilic substitution) or nucleophiles (for nucleophilic substitution) are employed.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted aromatic derivatives depending on the substituent used.

Scientific Research Applications

N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)cinnamamide has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as an anticancer agent due to its ability to interact with DNA and inhibit tumor growth.

Biological Studies: The compound is used in studies related to enzyme inhibition and protein binding.

Industrial Applications: It can be used as a precursor for the synthesis of other complex organic molecules with potential pharmaceutical applications.

Comparison with Similar Compounds

Similar Compounds

• N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide

Uniqueness

N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)cinnamamide is unique due to the presence of the cinnamamide moiety, which imparts distinct biological activity and enhances its potential as a therapeutic agent.